molecular formula C29H34N2O2 B6076955 N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide

N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide

Cat. No. B6076955
M. Wt: 442.6 g/mol
InChI Key: SHVLDLLOVXLOIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It has gained popularity in recent years as a recreational drug due to its potent analgesic effects and ease of accessibility. However, its abuse has led to numerous cases of overdose and death. Despite its negative effects, U-47700 has been the subject of scientific research due to its potential use in the field of medicine.

Mechanism of Action

N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide acts on the mu-opioid receptors in the brain and spinal cord to produce its analgesic effects. It binds to the receptors and activates them, leading to the inhibition of the release of neurotransmitters that transmit pain signals. This results in a decrease in pain perception.
Biochemical and Physiological Effects
N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine, a neurotransmitter that is associated with pleasure and reward. It also increases the release of norepinephrine, which is involved in the body's fight or flight response. N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide has also been found to cause sedation, respiratory depression, and constipation.

Advantages and Limitations for Lab Experiments

N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide has a number of advantages and limitations for use in laboratory experiments. Its potent analgesic effects make it a useful tool for studying pain perception and the mechanisms of action of opioid drugs. However, its potential for abuse and toxicity make it a risky substance to work with. It is important to use appropriate safety measures and follow strict protocols when handling N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide in the laboratory.

Future Directions

There are a number of future directions for research on N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide. One area of interest is the development of safer and more effective opioid analgesics that have a lower risk of abuse and toxicity. Another area of research is the development of drugs that can be used to treat opioid addiction and withdrawal. Further studies are also needed to better understand the mechanisms of action and biochemical effects of N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide.

Synthesis Methods

The synthesis of N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide involves the reaction of 4-piperidone hydrochloride with 3-phenylbutyric acid to form 4-piperidone-1-(3-phenylbutyl) intermediate. The intermediate is then reacted with 2-bromo-3'-methoxyacetophenone in the presence of a base to form N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide. The synthesis method is relatively simple and can be performed using standard laboratory equipment.

Scientific Research Applications

N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide has been the subject of scientific research due to its potential use as an analgesic drug. Studies have shown that it has a potent analgesic effect that is comparable to that of morphine. It has also been found to have a lower risk of respiratory depression, which is a common side effect of opioid drugs. N-(3'-methoxy-2-biphenylyl)-1-(3-phenylbutyl)-4-piperidinecarboxamide has also been studied for its potential use in the treatment of opioid addiction and withdrawal.

properties

IUPAC Name

N-[2-(3-methoxyphenyl)phenyl]-1-(3-phenylbutyl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H34N2O2/c1-22(23-9-4-3-5-10-23)15-18-31-19-16-24(17-20-31)29(32)30-28-14-7-6-13-27(28)25-11-8-12-26(21-25)33-2/h3-14,21-22,24H,15-20H2,1-2H3,(H,30,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHVLDLLOVXLOIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCN1CCC(CC1)C(=O)NC2=CC=CC=C2C3=CC(=CC=C3)OC)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H34N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(3-methoxyphenyl)phenyl]-1-(3-phenylbutyl)piperidine-4-carboxamide

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